5-Henicosylbenzene-1,3-diol
5-Henicosylbenzene-1,3-diol
5-Heneicosyl-1,3-benzenediol is a member of resorcinols.
5-Henicosylbenzene-1,3-diol is a natural product found in Hordeum vulgare, Secale cereale, and other organisms with data available.
5-Henicosylbenzene-1,3-diol is a natural product found in Hordeum vulgare, Secale cereale, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
70110-59-7
VCID:
VC21220407
InChI:
InChI=1S/C27H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-22-26(28)24-27(29)23-25/h22-24,28-29H,2-21H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O
Molecular Formula:
C27H48O2
Molecular Weight:
404.7 g/mol
5-Henicosylbenzene-1,3-diol
CAS No.: 70110-59-7
Cat. No.: VC21220407
Molecular Formula: C27H48O2
Molecular Weight: 404.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Heneicosyl-1,3-benzenediol is a member of resorcinols. 5-Henicosylbenzene-1,3-diol is a natural product found in Hordeum vulgare, Secale cereale, and other organisms with data available. |
|---|---|
| CAS No. | 70110-59-7 |
| Molecular Formula | C27H48O2 |
| Molecular Weight | 404.7 g/mol |
| IUPAC Name | 5-henicosylbenzene-1,3-diol |
| Standard InChI | InChI=1S/C27H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-22-26(28)24-27(29)23-25/h22-24,28-29H,2-21H2,1H3 |
| Standard InChI Key | BLHLKJLSYHEOGY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Appearance | Powder |
| Melting Point | 99.5 - 100.5 °C |
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